16-Ketoestrone
16-Ketoestrone
16-Ketoestrone is a 3-hydroxy steroid.
Brand Name:
Vulcanchem
CAS No.:
1228-73-5
VCID:
VC20942864
InChI:
InChI=1S/C18H20O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,18+/m1/s1
SMILES:
CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H20O3
Molecular Weight:
284.3 g/mol
16-Ketoestrone
CAS No.: 1228-73-5
Cat. No.: VC20942864
Molecular Formula: C18H20O3
Molecular Weight: 284.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-Ketoestrone is a 3-hydroxy steroid. |
|---|---|
| CAS No. | 1228-73-5 |
| Molecular Formula | C18H20O3 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-16,17-dione |
| Standard InChI | InChI=1S/C18H20O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,18+/m1/s1 |
| Standard InChI Key | ANPHVANSJXDRTP-BSXFFOKHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(=O)C2=O)CCC4=C3C=CC(=C4)O |
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